Cas no 392248-61-2 (N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide)

• Product Name: N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide
• CAS No: 392248-61-2
• MF: C₃₀H₄₁NO
• MW: 431.652648687363
• CID: 6173487
• PubChem ID: 4087729
• Update Time: 2025-10-29

N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide
• (3r,5r,7r)-N-(4-((3r,5r,7r)-adamantan-1-yl)phenyl)-3,5,7-trimethyladamantane-1-carboxamide
• AKOS002323110
• N-[4-(ADAMANTAN-1-YL)PHENYL]-3,5,7-TRIMETHYLADAMANTANE-1-CARBOXAMIDE
• N-[4-(1-adamantyl)phenyl]-3,5,7-trimethyladamantane-1-carboxamide
• 392248-61-2
• F0339-0029

• Inchi： 1S/C30H41NO/c1-26-14-27(2)16-28(3,15-26)19-30(17-26,18-27)25(32)31-24-6-4-23(5-7-24)29-11-20-8-21(12-29)10-22(9-20)13-29/h4-7,20-22H,8-19H2,1-3H3,(H,31,32)
• InChI Key： TUBYNFYSUVGWSO-UHFFFAOYSA-N
• SMILES： O=C(C12CC3(C)CC(C)(C1)CC(C)(C2)C3)NC1C=CC(=CC=1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 431.318814931g/mol
• Monoisotopic Mass: 431.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide

Introduction to N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide (CAS No. 392248-61-2)

N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 392248-61-2, is a complex molecule with a unique structural framework that makes it of particular interest for various applications. The molecular structure of this compound features a combination of rigid aromatic and aliphatic moieties, which contribute to its distinctive chemical properties and potential biological activities.

The central core of the molecule is derived from adamantane, a tricyclic hydrocarbon known for its remarkable stability and rigidity. This adamantane scaffold is further modified by the introduction of various substituents, including 3,5,7-trimethyladamantane and N-4-(adamantan-1-yl)phenyl. These modifications enhance the compound's solubility and interactions with biological targets, making it a promising candidate for further investigation in drug discovery and material science.

In recent years, there has been a growing interest in the development of novel compounds with enhanced binding affinities and selectivities. The structural features of N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide make it an ideal candidate for such studies. The presence of multiple aromatic rings and alkyl groups provides numerous opportunities for hydrogen bonding and hydrophobic interactions with biological targets. This has led to its exploration as a potential scaffold for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new pharmacological targets. The rigid adamantane core helps to stabilize the compound's conformation, ensuring consistent interactions with biological targets. This stability is crucial for drug development, as it ensures that the compound maintains its efficacy over time.

Furthermore, the compound's unique structure has also made it a subject of interest in materials science. Its high thermal stability and resistance to chemical degradation make it suitable for use in various industrial applications. For instance, it has been explored as a component in high-performance polymers and coatings that require exceptional durability under harsh conditions.

The synthesis of N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide is a complex process that requires precise control over reaction conditions. The synthesis typically involves multiple steps, including the formation of the adamantane core followed by functionalization with aromatic rings and alkyl groups. Each step must be carefully optimized to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and polymer-assisted synthesis, have been employed to improve the efficiency of these processes.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict the behavior of N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide in various environments without the need for extensive experimental testing. These simulations have provided valuable insights into its interactions with biological targets and have helped to guide the design of new derivatives with improved properties.

The potential applications of this compound extend beyond pharmaceuticals and materials science. It has been explored as a component in advanced sensors and electronic devices due to its unique electronic properties. The rigid structure and tunable surface chemistry make it an excellent candidate for use in nanotechnology applications where precise control over molecular architecture is essential.

In conclusion, N-4-(adamantan-1-yl)phenyl-3,5,7-trimethyladamantane-1-carboxamide (CAS No. 392248-61-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug development, materials science, and nanotechnology. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow even further.